Thermoregulated phase-separable rhodium nanoparticle catalyst for selective hydrogenation of α,β-unsaturated aldehydes and ketones†
RSC Advances Pub Date: 2017-10-30 DOI: 10.1039/C7RA10351D
Abstract
Thermoregulated phase-separable Rh nanoparticles (abbreviated as TPS-Rhnano) were found to be efficient catalysts for selective hydrogenation of C![[double bond, length as m-dash]](https://www.rsc.org/images/entities/char_e001.gif)
C bonds in α,β-unsaturated aldehydes and ketones with a selectivity of >99% at >99% conversion. More importantly, the catalyst could be easily separated by simple phase separation and reused directly eight times without evident loss in activity and selectivity.
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